Cas no 66905-17-7 (2,5-Dimethylbenzenesulfonic Acid Dihydrate)

• Product Name: 2,5-Dimethylbenzenesulfonic Acid Dihydrate
• CAS No: 66905-17-7
• MF: C₈H₁₄O₅S
• MW: 222.258761882782
• MDL: MFCD00151010
• CID: 506663
• PubChem ID: 2735021
• Update Time: 2025-11-02

2,5-Dimethylbenzenesulfonic Acid Dihydrate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,5-dimethyl-, hydrate (1:2)
• 2,5-DIMETHYLBENZENE-1-SULPHONIC ACID DIHYDRATE
• 2,5-Dimethylbenzenesulfonic acid dihydrate
• 1,4-Dimethylbenzene-2-sulfonic acid dihydrate
• 1,4-XYLENE-2-SULFONIC ACID DIHYDRATE
• 2,5-DIMETHYLBENZENE-1-SULFONIC ACID DIHYDRATE
• Benzenesulfonic acid,2,5-dimethyl-,dihydrate
• P-XYLENE-2-SULFONIC ACID DIHYDRATE
• P-XYLENE SULFONIC ACID
• NOCAS_52867
• Benzenesulfonic acid,2,5-dimethyl-
• L101
• ST50410271
• A832970
• 2,5-dimethylbenzenesulfonic acid, hydrate, hydrate
• 2,5-Dimethylbenzenesulfonicaciddihydrate
• 66905-17-7
• DTXSID2052867
• CS-0454751
• FT-0610455
• AKOS024319268
• 2,5-dimethylbenzenesulfonic acid;dihydrate
• SCHEMBL4808465
• 2,5-Dimethylbenzene-1-sulfonic acid 2-hydrate
• DB-054975
• JTZNHHUWLGOSQL-UHFFFAOYSA-N
• 2,5-Dimethylbenzenesulfonic Acid Dihydrate

• MDL： MFCD00151010
• Inchi： 1S/C8H10O3S.2H2O/c1-6-3-4-7(2)8(5-6)12(9,10)11;;/h3-5H,1-2H3,(H,9,10,11);2*1H2
• InChI Key： JTZNHHUWLGOSQL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(=O)(=O)O.O.O

Computed Properties

• Exact Mass: 222.05600
• Monoisotopic Mass: 185.02724
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 1.3
• Topological Polar Surface Area: 64.8

Experimental Properties

• Color/Form: Not available
• Melting Point: 82-86 °C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 81.21000
• LogP: 2.50230
• Solubility: Not available
• Vapor Pressure: No data available

2,5-Dimethylbenzenesulfonic Acid Dihydrate Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 34
• Safety Instruction： 45-36/37/39-26
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 2,5-Dimethylbenzenesulfonic Acid Dihydrate

Comprehensive Guide to 2,5-Dimethylbenzenesulfonic Acid Dihydrate (CAS No. 66905-17-7): Properties, Applications, and Market Insights

2,5-Dimethylbenzenesulfonic Acid Dihydrate (CAS No. 66905-17-7) is a versatile sulfonic acid derivative widely used in industrial and research applications. This compound, also known as 2,5-Xylenesulfonic Acid Dihydrate, is valued for its unique chemical properties, including high solubility in water and organic solvents, making it a preferred choice in synthesis and formulation processes.

One of the most searched questions about 2,5-Dimethylbenzenesulfonic Acid Dihydrate is its role in organic synthesis. Researchers frequently inquire about its use as a catalyst or intermediate in producing pharmaceuticals, dyes, and specialty chemicals. Its ability to act as a strong acid while remaining stable under various conditions has made it a staple in laboratories and manufacturing units.

Another trending topic is the eco-friendly applications of sulfonic acid derivatives. With growing emphasis on sustainable chemistry, 2,5-Dimethylbenzenesulfonic Acid Dihydrate is being explored for its potential in green chemistry initiatives. For instance, it is used in the development of biodegradable surfactants and environmentally friendly cleaning agents, aligning with global sustainability goals.

The market demand for 2,5-Dimethylbenzenesulfonic Acid Dihydrate has seen steady growth, driven by its applications in the pharmaceutical and agrochemical industries. Analysts highlight its increasing use in drug formulation, particularly in enhancing the solubility of active pharmaceutical ingredients (APIs). This aligns with the rising demand for efficient drug delivery systems, a hot topic in pharmaceutical research.

From a safety and handling perspective, users often search for best practices when working with 2,5-Dimethylbenzenesulfonic Acid Dihydrate. While it is not classified as a hazardous material, proper storage in a cool, dry place and the use of personal protective equipment (PPE) are recommended to ensure safe handling. This information is particularly relevant for laboratory technicians and industrial workers.

In the context of analytical chemistry, 2,5-Dimethylbenzenesulfonic Acid Dihydrate is frequently discussed for its role in chromatography and spectroscopy. Its distinct spectral properties make it useful as a reference standard in HPLC and NMR analyses, catering to the needs of quality control and research laboratories.

Looking ahead, innovations in chemical synthesis and material science are expected to further expand the applications of 2,5-Dimethylbenzenesulfonic Acid Dihydrate. Researchers are investigating its potential in advanced materials, such as conductive polymers and ion-exchange resins, which are critical for next-generation technologies.

For those sourcing 2,5-Dimethylbenzenesulfonic Acid Dihydrate, it is essential to partner with reputable suppliers to ensure high purity and consistent quality. The compound is available in various grades, including technical grade and analytical grade, to meet diverse industrial and research requirements.

In summary, 2,5-Dimethylbenzenesulfonic Acid Dihydrate (CAS No. 66905-17-7) is a multifaceted compound with significant applications across multiple industries. Its relevance in sustainable chemistry, pharmaceuticals, and advanced materials underscores its importance in modern science and technology.